N-(3-methylisothiazol-5-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C16H18N2O2S/c1-12-11-14(21-18-12)17-15(19)16(7-9-20-10-8-16)13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3,(H,17,19)
• InChI Key: LCJWUOQOBAQEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-(3-methylisothiazol-5-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as MIPTP and has been synthesized using various methods. MIPTP has shown promising results in scientific research, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds, such as 3-methylisoxazole-5-carboxamides, involves one-pot synthesis from 3-methyl isoxazole-5-carboxylic acid, thionyl chloride, and corresponding amines or pyrazoles. These procedures highlight the versatility of similar scaffolds for generating a wide range of chemical entities with potential biological activities (Martins et al., 2002).

Potential Biological Activity and Applications

• Antagonistic Activity

  Compounds structurally related to the given chemical name have been explored for their potential biological activities. For instance, certain isothiazole carboxamides exhibit potent antagonistic activity against mGluR1, suggesting potential applications in addressing conditions associated with this receptor (Fisher et al., 2012).

• Antimicrobial and Antifungal Activities

  Derivatives such as 3-hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide have demonstrated antimicrobial activities, indicating potential for development into antimicrobial agents. These activities were evaluated against various bacterial and fungal strains, showcasing the therapeutic potential of such compounds (Aytemir et al., 2003).

• Synthetic Utility in Drug Development

  The versatility in the synthesis of related compounds, such as the practical synthesis of orally active CCR5 antagonists, highlights the potential utility of "N-(3-methylisothiazol-5-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide" in drug development processes (Ikemoto et al., 2005).